Cas no 1805081-03-1 (3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805081-03-1
• MF: C₇H₂ClF₆NO₂S
• MW: 313.604700565338
• CID: 4908573
• Update Time: 2025-06-08

3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H2ClF6NO2S/c8-18(16,17)5-4(7(12,13)14)1-3(2-15-5)6(9,10)11/h1-2H
• InChI Key： JERMZHOAQKHKGN-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=CC(C(F)(F)F)=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 400
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride

Introduction to 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805081-03-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805081-03-1, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various pharmacologically active molecules. The presence of multiple trifluoromethyl groups and a pyridine core imparts distinct electronic and steric properties, making it a valuable building block for designing novel compounds with enhanced biological activity.

The trifluoromethyl group is a key structural motif in modern drug discovery, renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In particular, the electron-withdrawing nature of fluorine atoms in the trifluoromethyl group can significantly influence the electronic properties of adjacent functional groups, thereby tuning the overall pharmacokinetic profile of a drug candidate. The pyridine ring, on the other hand, is a common pharmacophore found in numerous therapeutic agents, contributing to interactions with biological macromolecules such as enzymes and receptors. The combination of these elements in 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride makes it an attractive precursor for constructing complex molecules with tailored biological functions.

The sulfonyl chloride functionality in this compound serves as a reactive handle for further derivatization, enabling the introduction of diverse substituents through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic strategies to generate novel heterocyclic compounds, including those with potential applications in oncology, inflammation, and central nervous system disorders. Recent advances in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing next-generation therapeutics, where the trifluoromethyl group plays a pivotal role in optimizing drug-like properties.

One of the most compelling aspects of 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride is its utility as a key intermediate in the synthesis of bioactive sulfonamides. Sulfonamides are a vast class of compounds that exhibit a wide spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The introduction of electron-withdrawing trifluoromethyl groups into sulfonamide derivatives has been shown to enhance their potency and selectivity by improving interactions with target enzymes or receptors. For instance, studies have demonstrated that trifluoromethyl-substituted sulfonamides can exhibit improved binding affinities due to increased lipophilicity and reduced metabolic susceptibility.

In recent years, there has been growing interest in leveraging computational methods to design novel sulfonamide-based drugs. Molecular modeling techniques have been employed to predict how modifications such as the incorporation of trifluoromethyl groups can influence the binding mode of these compounds to biological targets. These studies have provided valuable insights into structure-activity relationships (SARs), guiding the rational design of molecules with enhanced therapeutic efficacy. The availability of high-quality intermediates like 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride is crucial for experimental validation of these computational predictions.

The versatility of this compound also extends to its application in materials science and agrochemicals. Beyond pharmaceuticals, sulfonyl chlorides are used as crosslinking agents and catalysts in various industrial processes. The unique electronic properties conferred by the trifluoromethyl groups make derivatives of this compound potentially useful in designing advanced materials with tailored electronic characteristics. Additionally, fluorinated pyridines have been explored as key components in crop protection agents due to their ability to enhance bioavailability and environmental stability.

From a synthetic chemistry perspective, 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride offers a convenient entry point into complex scaffolds through functional group interconversions. The sulfonyl chloride can be readily converted into sulfonamides by reaction with primary or secondary amines, or into sulfonates by nucleophilic aromatic substitution using alcohols or phenols. These transformations have been widely utilized in medicinal chemistry pipelines to generate libraries of compounds for high-throughput screening (HTS). The stability and ease of handling under standard laboratory conditions further enhance its appeal as an intermediate.

Recent research has also highlighted the role of fluorinated pyridines in modulating protein-protein interactions (PPIs), which are critical targets for many diseases but challenging to address with traditional small-molecule drugs. By incorporating trifluoromethyl-substituted pyridine moieties into designed molecules, researchers aim to disrupt aberrant PPIs implicated in cancer progression or inflammatory responses. For example, studies have shown that certain trifluoromethyl-pyridine-based sulfonamides can inhibit kinases or transcription factors by binding to specific pockets within their active sites.

The synthesis and characterization of derivatives derived from 3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride continue to be an active area of investigation across academic institutions and pharmaceutical companies. Advances in synthetic methodologies have enabled access to increasingly complex derivatives with fine-tuned properties. Techniques such as flow chemistry have been employed to improve scalability while maintaining high purity standards for these intermediates.

In conclusion,3,5-Bis(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No., 1805081-03-1) represents a versatile and valuable building block for synthetic chemists working on biologically relevant molecules. Its unique combination of structural features—namely,trifluoromethyl substituents on a pyridine core—along with its reactive sulfonyl chloride functionality—makes it indispensable for constructing novel sulfonamides and other heterocyclic compounds with potential therapeutic applications across multiple disease areas., Its role ,in advancing both academic research ,and industrial applications underscores its significance ,in modern chemical biology . As research progresses,this compound,along with its derivatives,will undoubtedly continue ,to play ,a pivotal role ,in shaping future developments ,in medicinal chemistry .